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Compound of Interest

Compound Name: SU5204

Cat. No.: B15569523

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of SU5204, a
tyrosine kinase inhibitor targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2),
in mouse models for preclinical research. The protocols outlined below are based on
established methodologies for in vivo studies in mice.

Introduction

SU5204 is a small molecule inhibitor that selectively targets the ATP-binding site of the
VEGFR-2 tyrosine kinase, a key mediator of angiogenesis. By inhibiting VEGFR-2, SU5204
can block the signaling cascade that leads to endothelial cell proliferation, migration, and
survival, thereby inhibiting the formation of new blood vessels that are essential for tumor
growth and metastasis. Preclinical studies in mouse models are crucial for evaluating the
efficacy, pharmacokinetics, and toxicity of anti-angiogenic agents like SU5204.

Mechanism of Action

SU5204 exerts its anti-angiogenic effects by competitively inhibiting the binding of ATP to the
kinase domain of VEGFR-2. This inhibition prevents the autophosphorylation and activation of
the receptor, thereby blocking downstream signaling pathways critical for angiogenesis.

Signaling Pathway of SU5204 Action
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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